![molecular formula C16H15NO3 B6280594 3-{[4-(hydroxymethyl)-2-methoxyphenoxy]methyl}benzonitrile CAS No. 1021096-60-5](/img/no-structure.png)
3-{[4-(hydroxymethyl)-2-methoxyphenoxy]methyl}benzonitrile
Description
“3-{[4-(hydroxymethyl)-2-methoxyphenoxy]methyl}benzonitrile” is a chemical compound with the CAS Number: 1021096-60-5 . It has a molecular weight of 269.3 . The compound is typically stored at room temperature and comes in a powder form .
Molecular Structure Analysis
The InChI code for “3-{[4-(hydroxymethyl)-2-methoxyphenoxy]methyl}benzonitrile” is 1S/C16H15NO3/c1-19-16-8-13(10-18)5-6-15(16)20-11-14-4-2-3-12(7-14)9-17/h2-8,18H,10-11H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Safety and Hazards
The compound has been classified with the GHS07 pictogram and carries the signal word "Warning" . Hazard statements include H302, H312, H315, H319, H332, and H335 . These indicate that the compound may be harmful if swallowed, in contact with skin, or if inhaled, and may cause skin and eye irritation and respiratory irritation .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-{[4-(hydroxymethyl)-2-methoxyphenoxy]methyl}benzonitrile' involves the reaction of 4-(hydroxymethyl)-2-methoxyphenol with benzyl cyanide in the presence of a base to form the intermediate 3-{[4-(hydroxymethyl)-2-methoxyphenoxy]methyl}benzyl alcohol, which is then converted to the final product by reaction with a dehydrating agent such as thionyl chloride or phosphorus oxychloride.", "Starting Materials": [ "4-(hydroxymethyl)-2-methoxyphenol", "benzyl cyanide", "base (e.g. sodium hydroxide, potassium hydroxide)", "thionyl chloride or phosphorus oxychloride" ], "Reaction": [ "Step 1: Dissolve 4-(hydroxymethyl)-2-methoxyphenol and benzyl cyanide in a suitable solvent (e.g. ethanol, methanol) and add a base (e.g. sodium hydroxide, potassium hydroxide) to the reaction mixture.", "Step 2: Heat the reaction mixture under reflux for several hours until the reaction is complete, as monitored by TLC or other analytical methods.", "Step 3: Cool the reaction mixture and extract the product with a suitable organic solvent (e.g. ethyl acetate, dichloromethane).", "Step 4: Concentrate the organic extract under reduced pressure to obtain the intermediate 3-{[4-(hydroxymethyl)-2-methoxyphenoxy]methyl}benzyl alcohol as a white solid.", "Step 5: Dissolve the intermediate in a suitable solvent (e.g. dichloromethane, chloroform) and add a dehydrating agent such as thionyl chloride or phosphorus oxychloride.", "Step 6: Stir the reaction mixture at room temperature or under reflux until the reaction is complete, as monitored by TLC or other analytical methods.", "Step 7: Quench the reaction with a suitable reagent (e.g. water, methanol) and extract the product with a suitable organic solvent (e.g. ethyl acetate, dichloromethane).", "Step 8: Concentrate the organic extract under reduced pressure to obtain the final product 3-{[4-(hydroxymethyl)-2-methoxyphenoxy]methyl}benzonitrile as a white solid." ] } | |
CAS RN |
1021096-60-5 |
Product Name |
3-{[4-(hydroxymethyl)-2-methoxyphenoxy]methyl}benzonitrile |
Molecular Formula |
C16H15NO3 |
Molecular Weight |
269.3 |
Purity |
95 |
Origin of Product |
United States |
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